1-(9-Chloro-2-(4-hydroxy-3-methoxyphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-1'-yl)ethanone

• IUPAC Name: 1-[9-chloro-2-(4-hydroxy-3-methoxyphenyl)spiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]-1'-yl]ethanone
• InChI: InChI=1S/C23H24ClN3O4/c1-14(28)26-9-7-23(8-10-26)27-19(17-12-16(24)4-6-21(17)31-23)13-18(25-27)15-3-5-20(29)22(11-15)30-2/h3-6,11-12,19,29H,7-10,13H2,1-2H3
• InChI Key: UEMOKCZGRHPSMF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2(CC1)N3C(CC(=N3)C4=CC(=C(C=C4)O)OC)C5=C(O2)C=CC(=C5)Cl
• Molecular Formula: C23H24ClN3O4
• Molecular Weight: 441.9 g/mol

Description

1-(9-Chloro-2-(4-hydroxy-3-methoxyphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-1'-yl)ethanone is a useful research compound. Its molecular formula is C23H24ClN3O4 and its molecular weight is 441.91. The purity is usually 95%.
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Scientific Research Applications

Spiro Compound Synthesis and Properties

• Synthetic Approaches and Chemical Properties: The synthesis of spiro compounds, which are structurally related to the compound , involves complex chemical reactions that yield substances with unique properties. For instance, the preparation of substituted benzo[c]pyrazolo[1:2-a]pyrazol-1:9-diones, achieved through condensing β-ketoesters with β-acetyl-(2-carboxyphenyl-)hydrazine, showcases the intricate synthetic routes used to create spiro compounds. These substances demonstrate diverse chemical behaviors, such as transformation into different derivatives under various conditions, indicating the compound's potential versatility in chemical research (Veibel & Lillelund, 1957).

Receptor Binding and Pharmacological Studies

• Pharmacological Potential: Similar spiro compounds have been studied for their pharmacological potential, particularly as ligands for various receptors. For example, novel spiropiperidines have been explored for their affinity for σ1 and σ2 receptors, indicating potential applications in neurological and psychiatric disorders. These studies involve detailed pharmacological evaluations, including radioligand binding assays, to understand the compounds' interactions with biological targets (Maier & Wünsch, 2002).

Antimicrobial and Anti-inflammatory Research

• Biological Activities: Research on spiro derivatives of 1,10b-dihydro-5H-pyrazolo[1,5-c][1,3]-benzoxazines has revealed antimicrobial, anti-inflammatory, and antioxidant activities. This highlights the potential of structurally similar compounds for developing new therapeutic agents targeting specific microbial pathogens or treating inflammatory conditions (Mandzyuk et al., 2020).